Cas no 1568163-71-2 ((2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol)

• Product Name: (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol
• CAS No: 1568163-71-2
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 6317486
• PubChem ID: 104374069
• Update Time: 2025-10-28

(2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol
• 1568163-71-2
• EN300-1930607

• Inchi： 1S/C6H9F3O/c7-6(8,9)5(10)3-4-1-2-4/h4-5,10H,1-3H2/t5-/m1/s1
• InChI Key： TXIZQJPHMVYYFN-RXMQYKEDSA-N
• SMILES： FC([C@@H](CC1CC1)O)(F)F

Computed Properties

• Exact Mass: 154.06054939g/mol
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol

Introduction to (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol (CAS No. 1568163-71-2)

(2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol (CAS No. 1568163-71-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a trifluoromethyl group and a cyclopropyl ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol is defined by its chiral center at the 2-position of the propanol moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The cyclopropyl ring, on the other hand, adds conformational rigidity and can enhance the compound's pharmacokinetic properties.

Recent studies have explored the potential of (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound can effectively inhibit the replication of certain viruses by interfering with key viral enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol exhibits potent antiviral activity against influenza A virus by targeting the viral neuraminidase enzyme.

In addition to its antiviral properties, (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol a promising candidate for addressing the growing problem of antibiotic resistance.

The pharmacokinetic properties of (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent. Furthermore, the compound shows low toxicity in preclinical studies, making it a safe candidate for further development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol. One common approach involves the reaction of a suitable starting material with triflic anhydride followed by reduction to form the alcohol. The chiral center can be introduced through asymmetric synthesis or resolution techniques. These synthetic methods are scalable and can be adapted for large-scale production.

The potential applications of (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol extend beyond its direct therapeutic uses. The compound can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, it can be used as a starting material for the preparation of prodrugs or conjugates that improve drug delivery and target specificity.

In conclusion, (2R)-3-cyclopropyl-1,1,1-trifluoropropan-2-ol (CAS No. 1568163-71-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.